Cas no 290374-51-5 (1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-)

• Product Name: 1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-
• CAS No: 290374-51-5
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 249038
• PubChem ID: 101173613
• Update Time: 2025-04-19

1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-
• 1H-Imidazole-2-acetonitrile,alpha-hydroxy-1-methyl-,(alphaS)-(9CI)
• (S)-2-Hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetonitrile
• 290374-51-5

• Inchi： 1S/C6H7N3O/c1-9-3-2-8-6(9)5(10)4-7/h2-3,5,10H,1H3/t5-/m0/s1
• InChI Key： WOFOIIIQBIIHHS-YFKPBYRVSA-N
• SMILES： O[C@@H](C#N)C1=NC=CN1C

Computed Properties

• Exact Mass: 137.059
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: -0.8